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Compound of Interest

Compound Name: Hymenolin

Cat. No.: B15341837

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hymenolin is a sesquiterpene lactone, a class of naturally occurring compounds known for a
wide range of biological activities. This technical guide provides a comprehensive overview of
the known physical and chemical properties of Hymenolin. Due to the limited availability of
experimentally determined data, this document primarily presents computed properties from
reputable chemical databases alongside general experimental protocols applicable to the
characterization of sesquiterpene lactones. This guide aims to serve as a foundational resource
for researchers and professionals involved in natural product chemistry, pharmacology, and
drug development, facilitating further investigation into the therapeutic potential of Hymenolin.

Chemical Identity
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Identifier Value Reference

(3aR,4S,7R,8aS,9aR)-4-
hydroxy-4,8,9a-trimethyl-
IUPAC Name 2,3,3a,4,5,7- --INVALID-LINK--
hexahydroazuleno[6,5-b]furan-
2,6(9aH)-dione

CAS Number 20555-05-9 --INVALID-LINK--
Molecular Formula C15H2004 --INVALID-LINK--
Molecular Weight 264.32 g/mol --INVALID-LINK--
Synonyms Dihydroparthenin --INVALID-LINK--

Physicochemical Properties

A comprehensive summary of the available physicochemical data for Hymenolin is presented
below. It is important to note that most of the quantitative data are computationally predicted
and await experimental verification.

Property Value Method Reference
Melting Point Not available Experimental
Boiling Point Not available Experimental
Solubility Not available Experimental
pKa Not available Experimental
LogP (XLogP3) 1.4 Computed --INVALID-LINK--
Hydrogen Bond

1 Computed --INVALID-LINK--
Donors
Hydrogen Bond

4 Computed --INVALID-LINK--
Acceptors
Rotatable Bond Count 0 Computed --INVALID-LINK--
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Spectroscopic Data

Detailed spectroscopic data is crucial for the unequivocal identification and structural
elucidation of Hymenolin. Currently, only limited experimental data is publicly available.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A B3C NMR spectrum for Hymenolin is available in the SpectraBase database. The spectrum
was acquired in Chloroform-d (CDCIs).[1]

Table 3.1: 13C NMR Spectral Data (Predicted) (Note: Experimental chemical shifts should be
determined for accurate structural assignment.)

Atom Number Predicted **C Chemical Shift (ppm)

Assignments require experimental verification. Data not available in searched resources.

Other Spectroscopic Data

No experimental UV-Vis, Infrared (IR), or Mass Spectrometry (MS) data for Hymenolin were
found in the public domain during the literature search. General spectral characteristics for
sesquiterpene lactones are described in the experimental protocols section.

Biological Activity and Potential Signhaling Pathways

While specific studies on the signaling pathways directly modulated by Hymenolin are limited,
the broader class of sesquiterpene lactones is well-documented to possess a range of
biological activities, primarily anti-inflammatory and cytotoxic effects. These activities are often
attributed to the presence of the a,3-unsaturated carbonyl group, which can react with
nucleophilic residues in cellular macromolecules.

Potential, yet unconfirmed, signaling pathways that may be affected by Hymenolin include:

* NF-kB Signaling Pathway: Many sesquiterpene lactones are known to inhibit the NF-kB
pathway, a key regulator of inflammation and cell survival. Inhibition often occurs through the
alkylation of critical cysteine residues on proteins within this pathway.
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o STAT3 Signaling Pathway: The STAT3 pathway is another important target in cancer and
inflammation. Some natural products have been shown to interfere with STAT3 activation

and dimerization.

o Apoptosis Pathways: The cytotoxic effects of sesquiterpene lactones are often mediated by
the induction of apoptosis. This can occur through both the intrinsic (mitochondrial) and

extrinsic (death receptor) pathways.

Further research is required to elucidate the specific molecular targets and signaling cascades

that Hymenolin interacts with.
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Potential Apoptosis Induction by Hymenolin

Intrinsic Pathway

__________________ Extrinsic Pathway

Death Receptors

Caspase-3 Apoptosis
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Melting Point Determination Workflow

Prepare Dry, Powdered
Hymenolin Sample

Pack Capillary Tube
(2-3 mm height)
Insert into Melting
Point Apparatus

Rapidly Heat to ~15-20°C
below Expected MP

Heat Slowly
(2-2°C/min)

Record Temperature Range
of Melting

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15341837?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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